Cas no 1049240-79-0 (N-(3-methyl-1,2-oxazol-5-yl)-2-(naphthalen-1-yl)acetamide)

• Product Name: N-(3-methyl-1,2-oxazol-5-yl)-2-(naphthalen-1-yl)acetamide
• CAS No: 1049240-79-0
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 5904886
• PubChem ID: 49693567
• Update Time: 2025-11-06

N-(3-methyl-1,2-oxazol-5-yl)-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,2-oxazol-5-yl)-2-naphthalen-1-ylacetamide
• N-(3-methyl-1,2-oxazol-5-yl)-2-(naphthalen-1-yl)acetamide
• N-(3-methylisoxazol-5-yl)-2-(naphthalen-1-yl)acetamide
• F5067-0076
• AKOS024494495
• 1049240-79-0
• VU0633068-1

• Inchi： 1S/C16H14N2O2/c1-11-9-16(20-18-11)17-15(19)10-13-7-4-6-12-5-2-3-8-14(12)13/h2-9H,10H2,1H3,(H,17,19)
• InChI Key： DHSHTRVHDVSZKX-UHFFFAOYSA-N
• SMILES： C(NC1ON=C(C)C=1)(=O)CC1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(3-methyl-1,2-oxazol-5-yl)-2-(naphthalen-1-yl)acetamide

Comprehensive Overview of N-(3-methyl-1,2-oxazol-5-yl)-2-(naphthalen-1-yl)acetamide (CAS No. 1049240-79-0)

N-(3-methyl-1,2-oxazol-5-yl)-2-(naphthalen-1-yl)acetamide, identified by its CAS No. 1049240-79-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a naphthalene moiety with a 3-methyl-1,2-oxazole ring, linked via an acetamide group. Its structural complexity makes it a subject of interest for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent studies highlight the potential of N-(3-methyl-1,2-oxazol-5-yl)-2-(naphthalen-1-yl)acetamide in addressing neurodegenerative diseases and inflammatory conditions, aligning with current trends in precision medicine. Researchers are exploring its interactions with G-protein-coupled receptors (GPCRs), a hot topic in AI-driven drug design. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, are also under investigation, reflecting the growing demand for small-molecule therapeutics with optimized efficacy.

The synthesis of CAS No. 1049240-79-0 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation, which are frequently searched topics in chemical synthesis databases. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for characterizing this compound, as emphasized in academic literature and patent filings. Its purity and stability under various conditions are key considerations for industrial applications.

In the context of green chemistry, efforts to optimize the synthesis of N-(3-methyl-1,2-oxazol-5-yl)-2-(naphthalen-1-yl)acetamide using catalytic methods or solvent-free reactions are gaining traction. These approaches align with global initiatives to reduce environmental impact in chemical manufacturing. Additionally, the compound's potential as a fluorescence probe for biological imaging has sparked interest in diagnostic applications.

From a commercial perspective, CAS No. 1049240-79-0 is listed in chemical catalogs as a research-grade reagent, with suppliers highlighting its use in high-throughput screening (HTS). Its niche applications in medicinal chemistry and bioconjugation further underscore its versatility. As the demand for targeted therapies grows, this compound is poised to play a pivotal role in advancing personalized medicine.

In summary, N-(3-methyl-1,2-oxazol-5-yl)-2-(naphthalen-1-yl)acetamide represents a compelling case study at the intersection of organic chemistry, drug development, and sustainable science. Its multifaceted applications and ongoing research make it a valuable subject for both academic and industrial audiences seeking innovative solutions in life sciences.